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Compound of Interest

Compound Name: Ethyl 2-acetylbenzoate

Cat. No.: B010140 Get Quote

Ethyl 2-acetylbenzoate (CAS No. 103935-10-0) is a substituted aromatic keto-ester of

significant interest in synthetic organic chemistry.[1][2][3] Its bifunctional nature, possessing

both a ketone and an ester moiety, makes it a versatile precursor for the synthesis of a wide

range of heterocyclic compounds and more complex molecular architectures. Accurate

characterization of its physical properties is paramount for its synthesis, purification, and

subsequent use in drug development and materials science.

The boiling point is a fundamental and critical physical constant. It not only serves as an

indicator of purity but also dictates the appropriate conditions for purification by distillation. This

guide provides a comprehensive analysis of the boiling point of ethyl 2-acetylbenzoate, the

underlying physicochemical principles, and detailed methodologies for its accurate

experimental determination.

Physicochemical Properties of Ethyl 2-
acetylbenzoate
A summary of the key physical and chemical identifiers for ethyl 2-acetylbenzoate is

presented below. Understanding these properties provides context for its behavior during

heating and distillation.
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Property Value Source

IUPAC Name ethyl 2-acetylbenzoate PubChem[2]

CAS Number 103935-10-0 ChemSynthesis[1]

Molecular Formula C₁₁H₁₂O₃ PubChem[2]

Molecular Weight 192.21 g/mol PubChem[2]

Boiling Point 97-99 °C (at 0.3 mmHg) ChemSynthesis[1]

301.0 ± 25.0 °C (at 760

mmHg, Predicted)
ChemSRC[3]

SMILES
CCOC(=O)C1=CC=CC=C1C(=

O)C
PubChem[2]

The significant difference between the experimentally measured boiling point under vacuum

(97-99 °C at 0.3 mmHg) and the predicted boiling point at atmospheric pressure (301.0 °C at

760 mmHg) is a critical consideration.[1][3] High molecular weight, polar organic molecules

often decompose at their atmospheric boiling points. Therefore, vacuum distillation is the

required method for purification, allowing the substance to boil at a much lower temperature,

thus preventing thermal degradation.

Factors Influencing the Boiling Point
The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Several molecular factors dictate this property for ethyl 2-
acetylbenzoate:

Intermolecular Forces: As a polar molecule, ethyl 2-acetylbenzoate exhibits dipole-dipole

interactions due to the presence of the carbonyl groups in the ester and ketone

functionalities. It also possesses London dispersion forces, which increase with molecular

size and surface area. These combined forces are relatively strong, requiring significant

thermal energy to overcome, leading to a high boiling point.

Molecular Weight: With a molecular weight of 192.21 g/mol , ethyl 2-acetylbenzoate is a

moderately sized molecule.[1][2] Generally, as molecular weight increases within a
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homologous series, the boiling point also increases due to stronger London dispersion

forces.

Lack of Hydrogen Bonding: Unlike alcohols or carboxylic acids, ethyl 2-acetylbenzoate
cannot act as a hydrogen bond donor. This means its boiling point is lower than that of a

comparable molecule, such as 2-acetylbenzoic acid, which can form strong intermolecular

hydrogen bonds.

External Pressure: The external pressure is the most critical experimental parameter. As the

external pressure is lowered, the vapor pressure required for boiling is reached at a lower

temperature. This relationship is fundamental to the technique of vacuum distillation, which is

essential for purifying thermally sensitive compounds like ethyl 2-acetylbenzoate.

Experimental Determination of Boiling Point
Accurate determination of the boiling point is essential for both identification and assessment of

purity. The choice of method depends on the quantity of the sample available.

Method 1: Microscale Determination using a Thiele Tube
(Small Sample Volume)
For small quantities (<1 mL), the Thiele tube method provides an efficient means of

determining the boiling point. The principle relies on observing the temperature at which the

vapor pressure of the liquid equals the applied pressure.

Sample Preparation: A small amount of ethyl 2-acetylbenzoate is placed into a small test

tube (e.g., a Durham tube).

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid sample (open end down).

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed into a Thiele tube containing a

high-boiling mineral oil.[4]

Heating: The side arm of the Thiele tube is gently heated.[4] This design allows for uniform

heating of the oil via convection currents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b010140?utm_src=pdf-body
https://www.benchchem.com/product/b010140?utm_src=pdf-body
https://www.benchchem.com/product/b010140?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Upon further heating, the liquid will begin to boil, and its vapor

will fill the capillary tube, resulting in a rapid and continuous stream of bubbles.[4][5]

Boiling Point Identification: The heat source is removed once a vigorous stream of bubbles is

observed. As the apparatus cools, the vapor pressure of the sample will decrease. The

boiling point is the temperature at which the pressure inside the capillary tube equals the

external atmospheric pressure, at which point the liquid is drawn up into the capillary tube.[4]

[5]

Record Pressure: The ambient barometric pressure must be recorded alongside the

observed boiling point for accurate reporting.
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Caption: Workflow for microscale boiling point determination using a Thiele tube.

Method 2: Boiling Point Determination via Distillation
(Preparative Scale)
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When purifying a larger quantity of ethyl 2-acetylbenzoate (>5 mL), the boiling point can be

determined directly during the purification process. Given the high atmospheric boiling point,

this must be performed under reduced pressure (vacuum distillation).

Apparatus Assembly: A standard vacuum distillation apparatus is assembled, consisting of a

round-bottom flask, a Claisen adapter, a thermometer, a condenser, and a receiving flask. All

glass joints must be properly sealed to maintain a vacuum.

Sample Introduction: The crude ethyl 2-acetylbenzoate is placed in the round-bottom flask

along with boiling chips or a magnetic stir bar to ensure smooth boiling.

Vacuum Application: The system is connected to a vacuum pump, and the pressure is

lowered to the desired level (e.g., ~0.3 mmHg). The pressure should be monitored with a

manometer.

Heating: The distilling flask is heated gently using a heating mantle.

Distillation and Measurement: As the liquid boils, the vapor rises, and its temperature is

measured by the thermometer. The thermometer bulb must be positioned just below the side

arm leading to the condenser to accurately measure the temperature of the vapor that is in

thermal equilibrium with the distilling liquid. The temperature range over which the majority of

the product distills is recorded as the boiling point range at that specific pressure.[4]
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Caption: Schematic of a vacuum distillation apparatus for purification.

Context: Synthesis and Purification
The determination of the boiling point is intrinsically linked to the synthesis and purification of

ethyl 2-acetylbenzoate. A common synthetic route is the Fischer esterification of 2-

acetylbenzoic acid with ethanol, catalyzed by a strong acid like sulfuric acid.[6]

Following the reaction, the crude product is typically a mixture containing unreacted starting

materials, the ester product, and side products. Purification is achieved by:

Workup: The reaction mixture is neutralized (e.g., with sodium bicarbonate solution) and

extracted with an organic solvent.

Drying: The organic layer is dried over an anhydrous salt (e.g., MgSO₄).

Purification: The solvent is removed, and the crude ester is purified by vacuum distillation.

During this distillation, a sharp and constant boiling point range is a strong indicator of the

compound's purity.[7] Fractions collected outside of the expected range (97-99 °C at 0.3

mmHg) are likely to be impurities.[1]

Conclusion
The boiling point of ethyl 2-acetylbenzoate is a crucial parameter for its handling, purification,

and quality assessment in research and development. Due to its thermal sensitivity, the most

relevant and practical boiling point is that measured under reduced pressure, which is

experimentally determined to be 97-99 °C at 0.3 mmHg.[1] For professionals in drug

development and chemical synthesis, a thorough understanding of the factors influencing this

property and the precise experimental methods for its determination—particularly vacuum

distillation—is essential for achieving high purity and ensuring the integrity of this valuable

synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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